Cas no 893992-58-0 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide
• CAS No: 893992-58-0
• MF: C₁₉H₁₄FN₃O₃S
• MW: 383.396166324615
• CID: 5940891
• PubChem ID: 7206319
• Update Time: 2025-10-16

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide
• ZINC04356652
• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(3-fluorophenyl)acetamide
• 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-N-(3-fluorophenyl)acetamide
• SR-01000019033-1
• 893992-58-0
• F1899-1443
• SR-01000019033
• AKOS024618617
• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(3-fluorophenyl)acetamide
• Acetamide, 2-[[6-(1,3-benzodioxol-5-yl)-3-pyridazinyl]thio]-N-(3-fluorophenyl)-

• Inchi： 1S/C19H14FN3O3S/c20-13-2-1-3-14(9-13)21-18(24)10-27-19-7-5-15(22-23-19)12-4-6-16-17(8-12)26-11-25-16/h1-9H,10-11H2,(H,21,24)
• InChI Key： XTUVZGURUKVWTP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=CC=C(C2C=CC3=C(C=2)OCO3)N=N1

Computed Properties

• Exact Mass: 383.07399065g/mol
• Monoisotopic Mass: 383.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide

Comprehensive Overview of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 893992-58-0)

The compound 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 893992-58-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a pyridazine core with a benzodioxole moiety and a fluorophenyl acetamide side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of this compound is its potential as a small-molecule inhibitor or modulator in biological systems. Researchers have explored its interactions with enzymes and receptors, particularly those involved in inflammatory and neurological pathways. The presence of the benzodioxole group, a common pharmacophore in bioactive molecules, suggests potential applications in targeting conditions like oxidative stress or neurodegenerative diseases. Meanwhile, the fluorophenyl component enhances its bioavailability and metabolic stability, a critical factor in drug design.

In recent years, the demand for highly specific small-molecule compounds has surged, driven by advancements in precision medicine and targeted therapies. 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide aligns with this trend, as its structure allows for fine-tuning of biological activity. For instance, the pyridazine ring is known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding to protein targets. This makes the compound a valuable tool for studying protein-ligand interactions in silico and in vitro.

Another area of interest is the compound's potential role in cancer research. While not explicitly labeled as an anticancer agent, its structural motifs resemble those found in kinase inhibitors and other therapeutic agents. The sulfanyl linker in the molecule provides flexibility, which could be exploited to optimize binding affinity and selectivity. Researchers are also investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for further development.

From a synthetic chemistry perspective, the preparation of 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide involves multi-step organic transformations, including condensation, nucleophilic substitution, and amidation reactions. The CAS No. 893992-58-0 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and databases. Its purity and stability are critical for reproducible results, and analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for characterization.

Environmental and safety considerations are also paramount when working with such compounds. While 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide is not classified as hazardous, proper handling and disposal protocols must be followed to minimize risks. Researchers are increasingly focusing on green chemistry principles to synthesize such molecules sustainably, reducing waste and energy consumption.

In conclusion, 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-N-(3-fluorophenyl)acetamide (CAS No. 893992-58-0) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a subject of ongoing research, with implications for drug discovery, molecular biology, and beyond. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic strategies and a deeper understanding of biochemical pathways.